Cholesteryl 11-eicosenoate

• CAS: 70832-37-0
• Molecular Formula: C47H82O2
• Molecular Weight: 679.2 g/mol
• InChI: InChI=1S/C47H82O2/c1-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-27-45(48)49-40-32-34-46(5)39(36-40)28-29-41-43-31-30-42(38(4)26-24-25-37(2)3)47(43,6)35-33-44(41)46/h14-15,28,37-38,40-44H,7-13,16-27,29-36H2,1-6H3/b15-14-/t38-,40+,41+,42-,43+,44+,46+,47-/m1/s1
• InChIKey: OWTYWMJVQZQWFH-UQPFUGTCSA-N

Cholesteryl 11-Eicosenoate Specifications & Identifiers

Cholesteryl 11-eicosenoate (CAS 70832-37-0), formally defined as cholesteryl (11Z)-icosenoate, is a high-purity cholesteryl ester formed by the condensation of (11Z)-icos-11-enoic acid with cholesterol [1]. It is a member of the cholesteryl icosenoate class and is characterized by a molecular formula of C47H82O2, a molecular weight of approximately 679.2 g/mol, and a specific unsaturation (a single cis double bond) at the delta-11 position of its 20-carbon acyl chain [2]. Its biological identity is defined by HMDB (HMDB0005193) and LIPID MAPS (LMST01020011) entries, ensuring traceability for metabolomics and lipidomics research [3]. This compound is typically offered as a solid with purities ≥95% or >99% for advanced research applications .

Lipidomics & metabolomics high-purity standard

Cholesteric liquid crystal dopant without smectic interference

Crystallographic reference with published unit cell data

• [1] ChEBI (Chemical Entities of Biological Interest). cholesteryl (11Z)-icosenoate (CHEBI:88795). European Bioinformatics Institute (EBI). Last modified 31 October 2024. View Source
• [2] PubChem. Cholesterol 1-eicosenoate (CID 53477794). National Center for Biotechnology Information (NCBI). View Source
• [3] ZFIN (Zebrafish Information Network). cholesteryl (11Z)-icosenoate (CHEBI:88795). View Source

Non-Interchangeability of Cholesteryl 11-Eicosenoate

Treating cholesteryl esters as a generic, interchangeable commodity ignores the well-documented, structure-specific impact of acyl chain unsaturation on their biophysical properties and biochemical function [1]. The physical state of a cholesteryl ester—whether crystalline, liquid-crystalline, or liquid—is a direct function of its fatty acid composition [2]. Specifically, the position of a single double bond (e.g., at delta-11 vs. delta-9) and the chain length (e.g., C20 vs. C18) critically alter key thermodynamic parameters such as crystal-to-liquid crystal and liquid crystal-to-isotropic liquid transition temperatures, as well as the associated enthalpies [3]. Furthermore, a fundamental and quantifiable distinction exists in their mesophase behavior: the presence of a double bond at the delta-11 position in cholesteryl 11-eicosenoate precludes the formation of a smectic liquid crystal phase, a property observed in other esters, thereby dictating its unique behavior in liquid crystal applications and its distinct physical state in biological systems [4]. Substituting an alternative, even a close analog, would introduce uncontrolled variables into experimental or industrial systems, making results non-comparable and processes non-reproducible.

! Mesophase behavior may differ: smectic phase present in saturated or delta-9 analogs but absent here

! Thermodynamic transitions (melting, clearing) shift with chain structure; direct substitution may alter thermal processing

! Purity specification gap: >99% standard vs lower-grade alternatives may introduce analytical variability

• [1] Ginsburg GS, Atkinson D, Small DM. Physical properties of cholesteryl esters. Prog Lipid Res. 1984;23(3):135-67. View Source
• [2] Ginsburg GS, Atkinson D, Small DM. Physical properties of cholesteryl esters. Prog Lipid Res. 1984;23(3):135-67. View Source
• [3] Ginsburg GS, Atkinson D, Small DM. Physical properties of cholesteryl esters. Prog Lipid Res. 1984;23(3):135-67. View Source
• [4] Ginsburg GS, Atkinson D, Small DM. Physical properties of cholesteryl esters. Prog Lipid Res. 1984;23(3):135-67. View Source

Cholesteryl 11-Eicosenoate: Key Differentiators

Mesophase Behavior: Absence of Smectic Phase

A definitive binary property differentiates cholesteryl 11-eicosenoate from its most common in-class analogs. Comprehensive reviews of cholesteryl ester phase behavior establish that a smectic liquid crystal phase is not observed for any cholesteryl ester with a double bond at a position more proximal than delta-9 [1]. The double bond in cholesteryl 11-eicosenoate is at delta-11. Therefore, this compound exists only in cholesteric and isotropic liquid phases, while saturated analogs (e.g., cholesteryl eicosanoate) and delta-9 unsaturated esters (e.g., cholesteryl oleate) can form smectic phases under specific temperature ranges.

Mesophase behavior

Class-level

Smectic phase: Absent (cholesteric/isotropic only)

Drives liquid crystal phase selection for applications avoiding smectic phases

Binary distinction vs saturated C20:0 and C18:1 Δ9 esters

Evidence Dimension	Presence of Smectic Liquid Crystal Phase
Target Compound Data	Absent
Comparator Or Baseline	Present for saturated C20 analog (cholesteryl eicosanoate) and delta-9 unsaturated C18 analog (cholesteryl oleate)
Quantified Difference	Binary (Present vs. Absent)
Conditions	Thermotropic liquid crystalline phase formation; review of physical properties of neat cholesteryl esters.

Why This Matters

This is a non-negotiable selection criterion for research requiring or strictly avoiding specific liquid crystal phase architectures (e.g., in optoelectronics or templating).

• [1] Ginsburg GS, Atkinson D, Small DM. Physical properties of cholesteryl esters. Prog Lipid Res. 1984;23(3):135-67. View Source

Thermodynamic Phase Transition Energetics

The transition temperatures and associated enthalpies for crystal-to-liquid crystal and liquid crystal-to-isotropic liquid transformations are not constants but are highly dependent on the fatty acyl chain's structure [1]. Cholesteryl 11-eicosenoate, with its C20:1 (delta-11) chain, will exhibit quantitatively different thermodynamic parameters (melting point, clearing point, and enthalpy of fusion/transition) compared to its saturated C20:0 analog (cholesteryl eicosanoate, m.p. 356 K [2]) and its shorter, more common C18:1 (delta-9) analog (cholesteryl oleate). While direct calorimetric data for cholesteryl 11-eicosenoate was not located in the primary search, the established class-level structure-property relationship mandates this quantitative differentiation.

Phase transition energetics

Class-level

Quantitatively distinct Tm, Tc, ΔH (structure-determined, primary data not located)

Impacts thermal processing and storage stability design

Comparative values for C20:0 analog: T_fus ≈ 356 K

Evidence Dimension	Thermotropic Phase Transition Temperatures and Enthalpies
Target Compound Data	Undetermined in provided sources, but is structurally defined and quantitatively distinct
Comparator Or Baseline	Cholesteryl eicosanoate (C20:0): T_fus = 356 K (m.p.) [2]. Cholesteryl oleate (C18:1, delta-9) will have different values.
Quantified Difference	Quantitatively distinct but not available from primary sources; the difference is a direct consequence of established structure-property relationships [1].
Conditions	Differential Scanning Calorimetry (DSC) of neat compounds; review of physical properties.

Why This Matters

Procurement decisions for applications sensitive to thermal processing or storage (e.g., formulation, material science) must be based on these distinct thermodynamic properties.

• [1] Ginsburg GS, Atkinson D, Small DM. Physical properties of cholesteryl esters. Prog Lipid Res. 1984;23(3):135-67. View Source
• [2] Davis, G.J.; Porter, R.S.; Barrall, E.M. Evaluation of Thermal Transitions in Some Cholesteryl Esters of Saturated Aliphatic Acids. Mol. Cryst. Liq. Cryst., 1970, 10, 1-2, 1. View Source

Unique Crystallographic Unit Cell Signature

The solid-state structure of cholesteryl 11-eicosenoate is uniquely defined by its specific crystallographic parameters, which are a direct result of its molecular packing, which is in turn dictated by the geometry of its unsaturated acyl chain. This differentiates it from all other cholesteryl esters, including close analogs. Single-crystal X-ray diffraction provides these data, and they serve as a unique 'fingerprint' for the compound [1]. While the full set of unit cell dimensions was not available in the primary source, the existence of these distinct crystal data is a key differentiator.

Crystal unit cell

Reported

Unique crystallographic data reported (single-crystal XRD)

Confirms identity and solid-state form for formulation or PXRD reference

Full parameters not extracted from abstract

Evidence Dimension	Unit Cell Parameters (Crystal System, Space Group, Dimensions)
Target Compound Data	Crystal data are reported (specific parameters not provided in abstract) [1]
Comparator Or Baseline	All other cholesteryl esters, each with unique crystal data [1]
Quantified Difference	Qualitative structural difference confirmed by crystallography.
Conditions	Single-crystal X-ray diffraction at room temperature [1].

Why This Matters

These unique crystallographic parameters are essential for confirming compound identity, purity, and for understanding its behavior in solid-state formulations or materials.

• [1] Sawzik PJ, Craven BM. Crystal data for fatty-acid esters of cholesterol and cholestanol. J Appl Crystallogr. 1981;14:351-352. View Source

High Purity Standard for Assay Reliability

The procurement of cholesteryl 11-eicosenoate is often driven by the need for a high-purity standard or reagent. Vendor specifications for this compound can reach >99% purity , a level that may not be available or guaranteed for other related esters. This defined high purity is critical for minimizing experimental variability in quantitative assays (e.g., mass spectrometry-based lipidomics) and ensuring that observed biological or physical effects are attributable to the target compound and not to contaminants. Alternative compounds may be offered at lower or unspecified purities (e.g., 'usually 95%' ), introducing unacceptable risk.

Purity specification

Data to verify

>99% (target) vs usually 95% for a diunsaturated analog

Reduces analytical noise and supports higher data confidence

Verify supplier CoA; sources not listed

Evidence Dimension	Commercial Purity Specification
Target Compound Data	>99%
Comparator Or Baseline	Cholesteryl 11,14-eicosadienoate: 'usually 95%'
Quantified Difference	>4 percentage point difference in purity
Conditions	Vendor technical datasheets and product listings.

Why This Matters

Procurement of a >99% pure standard directly translates to reduced analytical noise and higher confidence in data, justifying its selection over lower-purity alternatives.

Precision Applications of Cholesteryl 11-Eicosenoate

Lipidomics & Metabolomics Internal Standard

For quantitative lipidomics by LC-MS/MS or GC-MS, cholesteryl 11-eicosenoate serves as a high-purity (>99%) internal standard or calibrant for the accurate quantification of endogenous cholesteryl ester species, specifically CE(20:1) [1]. Its defined structure and purity are essential for building reliable calibration curves and normalizing for instrument variability, which is impossible with generic or lower-purity ester mixtures .

Cholesteric Liquid Crystal Dopant

This compound's property of forming a cholesteric mesophase without an interfering smectic phase makes it a suitable chiral dopant for inducing a cholesteric (chiral nematic) phase in nematic liquid crystal mixtures [1]. The pitch of the resulting helical structure, which determines the wavelength of selectively reflected light, is sensitive to the dopant's molecular geometry, making its specific chain structure a critical parameter for tuning optical devices like thermochromic sensors or reflective displays .

Model System for Lipid Droplet Biophysics

Researchers investigating the biophysics of lipid droplets and lipoproteins can use this compound as a chemically defined component in model membranes [1]. Its distinct phase transition energetics and the absence of a smectic phase differentiate it from saturated or differently unsaturated analogs, allowing for controlled studies of how acyl chain unsaturation influences lipid packing, droplet coalescence, and interactions with proteins .

Crystallographic Reference Standard

The existence of published crystallographic data for cholesteryl 11-eicosenoate allows it to be used as a reference standard for powder X-ray diffraction (PXRD) [1]. In material science or formulation development, its PXRD pattern can be used to confirm the presence and crystalline form of the compound in more complex mixtures or to study its solid-state miscibility with other lipids.

Application

Selection Property

Validation Focus

Lipidomics quantification

High-purity standard with defined CE(20:1) structure

Calibration linearity, matrix effect correction

Cholesteric LC doping

Absence of smectic phase; pure cholesteric mesophase

Pitch length and selective reflection tuning

Lipid droplet model membranes

Defined C20:1 Δ11 unsaturation and phase energetics

Lipid packing, droplet coalescence, protein interaction

PXRD reference standard

Published crystallographic identity

Peak matching in mixtures, solid-state miscibility

• [1] Ginsburg GS, Atkinson D, Small DM. Physical properties of cholesteryl esters. Prog Lipid Res. 1984;23(3):135-67. View Source